2-Allylisoindoline-1,3-dione

• IUPAC Name: 2-prop-2-enylisoindole-1,3-dione
• InChI: InChI=1S/C11H9NO2/c1-2-7-12-10(13)8-5-3-4-6-9(8)11(12)14/h2-6H,1,7H2
• InChI Key: MHHGQWMCVNQHLG-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=O)C2=CC=CC=C2C1=O
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID50279481
• Molecular Weight: 187.19 g/mol
• CAS No.: 5428-09-1

Description

2-Allylisoindoline-1,3-dione is a useful research compound. Its molecular formula is C11H9NO2 and its molecular weight is 187.19 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 12801. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Safety and Hazards

The safety data sheet for 2-Allylisoindoline-1,3-dione indicates that it is classified as a warning signal word. The hazard statements include H302 (Harmful if swallowed) and H319 (Causes serious eye irritation).

Future Directions

The future directions for the research and development of 2-Allylisoindoline-1,3-dione and its derivatives could involve the synthesis of more analogs and the evaluation of their biological activities. The development of a selective, high-yield reaction to convert isoindole-1,3-dione into fused highly substituted isoindole-1,3-dione derivatives remains a challenge.

Mechanism of Action

Target of Action

2-Allylisoindoline-1,3-dione, also known as N-Allylphthalimide, is an aromatic compound characterized by an isoindoline nucleus and carbonyl groups at positions 1 and 3 . It has been found to interact with the NaV1.2 sodium channel , specifically with residues II-S6 . This channel plays a crucial role in the propagation of action potentials in neurons, making it a significant target for anticonvulsant drugs .

Pharmacokinetics

These compounds are generally well-absorbed and can cross the blood-brain barrier, making them effective for targeting neuronal targets .

Result of Action

In vivo screening data indicate that isoindoline-1,3-dione analogs have the ability to protect mice against pentylenetetrazole-induced seizures . This suggests that this compound may have anticonvulsant effects, likely due to its modulation of sodium channel activity.

Synthesis routes and methods I

Procedure details

To a mixture of potassium phthalimide (310.39 g, 1.68 mol) in DMF (1.0 L) at 0° C. was added allyl bromide (290.4 mL, 3.36 mol) from a dropping funnel over 30 minutes. The reaction was then warmed to room temperature and allowed to stir for 5 days. The mixture was filtered to remove salts while washing the residue with ethyl acetate (1 L), and the filtrate concentrated under reduced pressure. The residue was then partitioned between saturated aqueous NaHCO3 (0.5 L) and CH2Cl2 (0.8 L) and the organic phase separated. The aqueous phase was extracted with CH2Cl2 (2×0.8 L), and the combined organic phases were dried (Na2SO4), filtered and concentrated under reduced pressure to give N-allylphthalimide as a white powder (294 g, 94%). 1H NMR (CDCl3) δ 4.30 (d, 2H, J=6.0 Hz), 5.22 (m, 2H), 5.88 (m, 1H), 7.73 (m, 2H), 7.85 (m, 2H).

Synthesis routes and methods II

Procedure details

A 500 mL round-bottom flask was charged with phthalic anhydride (22.2 g, 150 mmol) and anhydrous DMF (150 mL) and stirred at room temperature for 5 min to dissolve the phthalic anhydride. To the solution was slowly added allylamine (11.26 mL, 150 mmol) followed by 20 g of 3A molecular sieves. The resulting mixture was stirred at room temperature 10 minutes and then heated under nitrogen at 80° C. for 16 hrs. The reaction mixture was cooled to room temperature and filtered. To the mother liquor was added 300 mL of EtOAc and 300 mL of brine solution. The organic layer was separated, washed twice with 300 mL of water, and dried over MgSO4. The drying agent was removed by filtration and the mother liquor concentrated. The resulting solid was recrystalized from CH2Cl2/hexane to yield 27.75 g (98% yield) of N-allylphthalimide (1-1).

Synthesis routes and methods III

Procedure details

Phthalimide potassium salt was alkylated with allyl chloride in DMF to produce N-allylphthalimide. Under the Heck reaction conditions (Patel et al. 1977), N-allylphthalimide reacted with aryl bromide to give N-cinnamyl phthalimide. Upon treatment with hydrazine, cinnamyl amine was obtained from N-cinnamyl phthalimide (FIG. 28).

Customer Q & A

Q1: What are the key structural features of 2-Allylisoindoline-1,3-dione revealed by the research?

A1: The research primarily focuses on the crystal structure of this compound. Key findings include:

• Orientation of the allyl group: The allyl substituent, in a synperiplanar conformation, is positioned perpendicular to the plane of the phthalimide ring [].
• Intermolecular interactions: The crystal structure is stabilized by C−H⋯O=C hydrogen bonds. These interactions form R(10) motifs that arrange as ribbons along the b-axis. Further strengthening the structure are Cvin­yl—H⋯O bonds, which link these parallel ribbons [].